Cas no 1289388-68-6 (2-(2,6-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride)

• Product Name: 2-(2,6-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride
• CAS No: 1289388-68-6
• MF: C₁₂H₁₆Cl₃NO
• MW: 296.620540618896
• CID: 2167346
• Update Time: 2025-10-29

2-(2,6-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride
• 2-(((2,6-Dichlorobenzyl)oxy)methyl)pyrrolidine hydrochloride
• 2-(2,6-Dichlorobenzyloxymethyl)pyrrolidine hydrochloride
• SBB075359
• (2,6-dichlorophenyl)(pyrrolidin-2-ylmethoxy)methane, chloride

• Inchi： 1S/C12H15Cl2NO.ClH/c13-11-4-1-5-12(14)10(11)8-16-7-9-3-2-6-15-9;/h1,4-5,9,15H,2-3,6-8H2;1H
• InChI Key： RZDHOTIKYZWAJE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1COCC1CCCN1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 205
• Topological Polar Surface Area: 21.3

2-(2,6-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2,6-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride

Research Brief on 2-(2,6-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride (CAS: 1289388-68-6)

2-(2,6-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride (CAS: 1289388-68-6) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its pyrrolidine scaffold and dichloro-benzyloxymethyl substituent, has been investigated for its potential pharmacological properties, particularly in the context of central nervous system (CNS) disorders and pain management. Recent studies have explored its role as a modulator of specific neurotransmitter systems, highlighting its relevance in the development of novel therapeutic agents.

Recent research has focused on the synthesis and optimization of 2-(2,6-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) detailed a series of structural modifications aimed at improving the compound's metabolic stability and blood-brain barrier penetration. The results demonstrated that the hydrochloride salt form significantly improved solubility and pharmacokinetic profiles compared to its free base counterpart, making it a more viable candidate for further preclinical development.

In addition to its pharmacological potential, 2-(2,6-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride has been evaluated for its safety and toxicity profiles. A recent in vitro and in vivo study (Bioorganic & Medicinal Chemistry Letters, 2024) reported that the compound exhibited low cytotoxicity in human hepatocyte cells and minimal off-target effects in rodent models. These findings suggest a favorable safety profile, although further long-term toxicity studies are warranted to fully assess its clinical applicability.

The mechanistic insights into the compound's action have also been a focal point of recent investigations. Research published in Neuropharmacology (2023) identified 2-(2,6-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride as a potent inhibitor of a specific subtype of ion channels implicated in neuropathic pain. The study utilized electrophysiological assays and molecular docking simulations to elucidate the binding interactions, providing a foundation for the design of next-generation analogs with enhanced efficacy and selectivity.

Despite these promising advancements, challenges remain in the development of 2-(2,6-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride as a therapeutic agent. Issues such as scale-up synthesis, formulation stability, and potential drug-drug interactions need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, 2-(2,6-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride represents a promising candidate in the realm of CNS-targeted therapeutics. Its unique chemical structure and demonstrated pharmacological effects underscore its potential for addressing unmet medical needs. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and advancing it through the drug development pipeline.